molecular formula C6H10N4O2 B8571415 5-(1H-Tetrazol-1-yl)pentanoic acid CAS No. 92615-01-5

5-(1H-Tetrazol-1-yl)pentanoic acid

Cat. No. B8571415
CAS RN: 92615-01-5
M. Wt: 170.17 g/mol
InChI Key: UWAXMGIFAWPUII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(1H-Tetrazol-1-yl)pentanoic acid is a useful research compound. Its molecular formula is C6H10N4O2 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(1H-Tetrazol-1-yl)pentanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(1H-Tetrazol-1-yl)pentanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

92615-01-5

Product Name

5-(1H-Tetrazol-1-yl)pentanoic acid

Molecular Formula

C6H10N4O2

Molecular Weight

170.17 g/mol

IUPAC Name

5-(tetrazol-1-yl)pentanoic acid

InChI

InChI=1S/C6H10N4O2/c11-6(12)3-1-2-4-10-5-7-8-9-10/h5H,1-4H2,(H,11,12)

InChI Key

UWAXMGIFAWPUII-UHFFFAOYSA-N

Canonical SMILES

C1=NN=NN1CCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2.12 g of (5-tetrazol-1-yl)-valeric acid ethyl ester are dissolved in 5 ml of methanol, and 4.28 ml of a methanolic NaOH solution (3N) are added. After stirring for 2.5 hours at room temperature, the solvent is distilled off and the residue is taken up in water. After washing with ethyl acetate, the aqueous phase is acidified (pH 3) and extracted twice with ethyl acetate. After drying and concentration by evaporation, the pure title compound is obtained.
Name
(5-tetrazol-1-yl)-valeric acid ethyl ester
Quantity
2.12 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
4.28 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Name
CCOC(=O)CCCCn1cnnn1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.